Cas no 693248-54-3 (tert-Butyl 3-oxabicyclo[3.1.0]hexan-6-ylcarbamate)

Technical Introduction: tert-Butyl 3-oxabicyclo[3.1.0]hexan-6-ylcarbamate is a bicyclic carbamate derivative featuring a rigid 3-oxabicyclo[3.1.0]hexane scaffold. This compound is valued for its structural uniqueness, combining an oxirane ring with a fused cyclopropane moiety, which enhances its utility in medicinal chemistry and organic synthesis. The tert-butoxycarbonyl (Boc) protecting group ensures stability under various reaction conditions, facilitating selective deprotection when required. Its constrained geometry makes it a promising intermediate for designing bioactive molecules, particularly in the development of protease inhibitors or conformationally restricted analogs. The compound’s well-defined stereochemistry and synthetic versatility further underscore its importance in advanced chemical research and pharmaceutical applications.

tert-Butyl 3-oxabicyclo[3.1.0]hexan-6-ylcarbamate structure

693248-54-3 structure

Product Name:tert-Butyl 3-oxabicyclo[3.1.0]hexan-6-ylcarbamate

CAS No:693248-54-3

MF:C₁₀H₁₇NO₃

MW:199.246883153915

CID:878531

PubChem ID:45091907

Update Time:2025-05-28

tert-Butyl 3-oxabicyclo[3.1.0]hexan-6-ylcarbamate Chemical and Physical Properties

Names and Identifiers

- tert-Butyl 3-oxabicyclo[3.1.0]hexan-6-ylcarbamate
- Carbamic acid, 3-oxabicyclo[3.1.0]hex-6-yl-, 1,1-dimethylethyl ester (9CI)
- tert-butyl N-(3-oxabicyclo[3.1.0]hexan-6-yl)carbamate
- tert-Butyl3-oxabicyclo[3.1.0]hexan-6-ylcarbamate
- DTXSID90666917
- CS-0312360
- tert-butyl (3-oxabicyclo[3.1.0]hexan-6-yl)carbamate
- SCHEMBL1664784
- 693248-54-3
- C93005
- Inchi： 1S/C10H17NO3/c1-10(2,3)14-9(12)11-8-6-4-13-5-7(6)8/h6-8H,4-5H2,1-3H3,(H,11,12)
- InChI Key： QQBGKSBDJGITSF-UHFFFAOYSA-N
- SMILES： O1CC2C(C2C1)NC(=O)OC(C)(C)C

Computed Properties

Exact Mass: 199.121
Monoisotopic Mass: 199.121
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 4
Complexity: 236
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 47.6A^2
XLogP3: 0.9

tert-Butyl 3-oxabicyclo[3.1.0]hexan-6-ylcarbamate Pricemore >>

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Chemenu	CM202671-1g	tert-butyl (3-oxabicyclo[3.1.0]hexan-6-yl)carbamate	693248-54-3	95%	1g	$795	2021-06-09
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Alichem	A449038942-25g	tert-Butyl 3-oxabicyclo[3.1.0]hexan-6-ylcarbamate	693248-54-3	95%	25g	$6621.56	2023-09-01
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